molecular formula C14H20BrNO3 B8635441 tert-Butyl 3-(4-bromophenyl)-1-hydroxypropan-2-ylcarbamate

tert-Butyl 3-(4-bromophenyl)-1-hydroxypropan-2-ylcarbamate

Cat. No.: B8635441
M. Wt: 330.22 g/mol
InChI Key: WHWUXGXKXNAINU-UHFFFAOYSA-N
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Description

Tert-Butyl 3-(4-bromophenyl)-1-hydroxypropan-2-ylcarbamate is a useful research compound. Its molecular formula is C14H20BrNO3 and its molecular weight is 330.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H20BrNO3

Molecular Weight

330.22 g/mol

IUPAC Name

tert-butyl N-[1-(4-bromophenyl)-3-hydroxypropan-2-yl]carbamate

InChI

InChI=1S/C14H20BrNO3/c1-14(2,3)19-13(18)16-12(9-17)8-10-4-6-11(15)7-5-10/h4-7,12,17H,8-9H2,1-3H3,(H,16,18)

InChI Key

WHWUXGXKXNAINU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)Br)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of compound 3e (15 g, 42 mmol) in ethanol (50 mL) and THF (50 mL) was added LiCl.H2O (10 g, 170 mmol) and NaBH4 (6.3 g, 170 mmol) at 0° C. The mixture was stirred at rt overnight. LCMS analysis indicated the total consumption of compound 3e. The precipitate was removed by filtration and the filtrate was concentrated in vacuo to give 3f as a white solid (13 g, 94% yield).
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
6.3 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Yield
94%

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